4-Bromo-5-chloro-2-methoxybenzaldehyde

• Molecular Formula: C8H6BrClO2
• Molecular Weight: 249.49 g/mol
• IUPAC Name: 4-bromo-5-chloro-2-methoxybenzaldehyde
• InChI: InChI=1S/C8H6BrClO2/c1-12-8-3-6(9)7(10)2-5(8)4-11/h2-4H,1H3
• InChI Key: VOTFOSMMTNXEQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=O)Cl)Br

Description

4-Bromo-5-chloro-2-methoxybenzaldehyde is an organic compound with the molecular formula C8H6BrClO2 and a molecular weight of 249.49 g/mol . It is a derivative of benzaldehyde, characterized by the presence of bromine, chlorine, and methoxy groups on the benzene ring. This compound is used as an intermediate in various chemical syntheses and has applications in pharmaceuticals and other industries.

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the synthetic routes for preparing 4-Bromo-5-chloro-2-methoxybenzaldehyde involves the metal halogen exchange reaction. Initially, 1,4-dibromo-2-fluorobenzene undergoes metal halogen exchange with butyl lithium at cryogenic temperatures (−78°C) in diethyl ether. The intermediate 2-fluoro-4-bromobenzaldehyde is then reacted with methanol in the presence of potassium carbonate to yield 4-bromo-2-methoxybenzaldehyde .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-chloro-2-methoxybenzaldehyde undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The compound can participate in electrophilic aromatic substitution reactions due to the presence of electron-withdrawing groups (bromine and chlorine) and an electron-donating group (methoxy) on the benzene ring.

Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol under appropriate conditions.

Nucleophilic Substitution: The bromine and chlorine atoms can be substituted by nucleophiles in the presence of suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium cyanide (KCN) can be employed for substitution reactions.

Major Products Formed

Oxidation: 4-Bromo-5-chloro-2-methoxybenzoic acid.

Reduction: 4-Bromo-5-chloro-2-methoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Bromo-5-chloro-2-methoxybenzaldehyde is used in scientific research for various applications:

Chemistry: It serves as a building block in the synthesis of complex organic molecules and as an intermediate in the preparation of pharmaceuticals.

Biology: The compound is used in the study of enzyme inhibitors and as a probe in biochemical assays.

Medicine: It is involved in the synthesis of potential therapeutic agents, including anti-cancer and anti-inflammatory drugs.

Industry: The compound is used in the production of specialty chemicals and as a precursor in the manufacture of agrochemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-5-chloro-2-methoxybenzaldehyde involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The presence of electron-withdrawing and electron-donating groups on the benzene ring influences its reactivity and interaction with biological molecules .

Comparison with Similar Compounds

Similar Compounds

4-Bromo-2-methoxybenzaldehyde: Similar structure but lacks the chlorine atom.

4-Chloro-2-methoxybenzaldehyde: Similar structure but lacks the bromine atom.

Vanillin (4-Hydroxy-3-methoxybenzaldehyde): Similar structure but has a hydroxyl group instead of bromine and chlorine.

Uniqueness

4-Bromo-5-chloro-2-methoxybenzaldehyde is unique due to the presence of both bromine and chlorine atoms, which confer distinct chemical properties and reactivity. This combination of substituents makes it a valuable intermediate in the synthesis of complex molecules and enhances its utility in various scientific and industrial applications .